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Compound of Interest

Compound Name: 2,5-Diiodobenzoic acid

Cat. No.: B077767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathway for

2,5-diiodobenzoic acid, a key intermediate in various pharmaceutical and chemical

applications. This document details the necessary experimental protocols, quantitative data,

and logical workflows to facilitate its synthesis in a laboratory setting.

Introduction
2,5-Diiodobenzoic acid is a halogenated aromatic carboxylic acid. Its structure, featuring two

iodine atoms on the benzene ring, makes it a valuable building block in organic synthesis,

particularly in the development of novel pharmaceuticals and functional materials. The strategic

placement of the iodine atoms allows for further functionalization through various cross-

coupling reactions. This guide focuses on a robust and well-established multi-step synthesis

starting from anthranilic acid.

Core Synthesis Pathway
The most practical and widely applicable synthesis of 2,5-diiodobenzoic acid proceeds

through a two-step sequence starting from 2-aminobenzoic acid (anthranilic acid). The key

steps are:

Iodination of Anthranilic Acid: Introduction of an iodine atom at the 5-position of anthranilic

acid to form 2-amino-5-iodobenzoic acid.
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Sandmeyer Reaction: Conversion of the amino group of 2-amino-5-iodobenzoic acid into a

second iodine atom to yield the final product, 2,5-diiodobenzoic acid.

This pathway is advantageous due to the ready availability of the starting material and the

generally high yields of the individual steps.
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2-Aminobenzoic Acid 2-Amino-5-iodobenzoic Acid

Iodination
(I2, KI, H2O2) 2,5-Diiodobenzoic Acid

Sandmeyer Reaction
(NaNO2, HCl, KI)

Diazotization

Iodination

Work-up and Purification

Suspend 2-amino-5-iodobenzoic acid

Cool to 0-5 C

Add NaNO2 solution

Stir for 20 min

Prepare KI solution

Add diazonium salt solution

Warm to RT and heat

Cool to precipitate

Decolorize with NaHSO3 (if needed)

Filter crude product

Recrystallize
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Diiodobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077767#2-5-diiodobenzoic-acid-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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